Cas no 2229152-46-7 (3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid)

• Product Name: 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid
• CAS No: 2229152-46-7
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 6284911
• PubChem ID: 165883711
• Update Time: 2025-07-01

3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid
• EN300-1987521
• 2229152-46-7

• Inchi： 1S/C8H15NO4/c1-8(2)12-4-6(13-8)5(3-9)7(10)11/h5-6H,3-4,9H2,1-2H3,(H,10,11)
• InChI Key： GEWQIKYWYGMDEM-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(C(=O)O)CN

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 81.8Ų

Additional information on 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid

3-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic Acid: A Comprehensive Overview

3-Amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid (CAS No. 2229152-46-7) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes an amino group, a carboxylic acid group, and a 1,3-dioxolane ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid molecule is of particular interest due to its potential as a building block in the synthesis of more complex molecules. The presence of the amino and carboxylic acid groups makes it an ideal candidate for peptide synthesis and other bioconjugation reactions. Additionally, the 1,3-dioxolane ring provides stability and unique reactivity that can be exploited in various chemical transformations.

Recent research has focused on the application of 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid in the development of novel therapeutic agents. Studies have shown that this compound can be used as a precursor in the synthesis of drugs targeting specific biological pathways. For example, it has been utilized in the development of inhibitors for enzymes involved in metabolic disorders and cancer. The ability to fine-tune the properties of these inhibitors through precise chemical modifications highlights the importance of this compound in drug discovery.

In the realm of organic synthesis, 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid has been employed in the construction of complex natural products and pharmaceuticals. Its reactivity and functional group compatibility make it a valuable intermediate in multistep synthetic routes. Researchers have successfully utilized this compound to synthesize a range of bioactive molecules with potential applications in treating various diseases.

The stability and reactivity of 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid have also been explored in the context of material science. The compound's unique structure allows it to be incorporated into polymers and other materials with tailored properties. For instance, it has been used to develop biodegradable polymers for drug delivery systems and other biomedical applications. The ability to control the degradation rate and release profile of these materials is crucial for their effectiveness in clinical settings.

In addition to its synthetic utility, 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid has been studied for its potential as a chiral building block. Chirality is a fundamental concept in organic chemistry and plays a critical role in many biological processes. The ability to synthesize enantiomerically pure forms of this compound is essential for applications where stereochemistry is crucial. Recent advances in asymmetric synthesis have enabled researchers to produce high yields of enantiomerically pure 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid, opening up new possibilities for its use in chiral catalysis and other areas.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid exhibits low toxicity and environmental persistence when used under controlled conditions. This makes it a more sustainable choice compared to some traditional chemicals used in similar applications. Efforts are ongoing to further optimize its synthesis processes to minimize waste and energy consumption.

In conclusion, 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoic acid (CAS No. 2229152-46-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working on peptide synthesis, drug discovery, material science, and chiral chemistry. As research continues to advance our understanding of this compound's capabilities, it is likely to play an increasingly important role in addressing some of the most pressing challenges in these fields.